Cas no 1020719-41-8 (Ethyl 3-(Methyl-d3-mercapto)propionate)
1020719-41-8 structure
Product Name:Ethyl 3-(Methyl-d3-mercapto)propionate
CAS No:1020719-41-8
MF:C6H12O2S
MW:151.241765975952
CID:824080
PubChem ID:45039216
Update Time:2025-04-19
Ethyl 3-(Methyl-d3-mercapto)propionate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 3-(Methyl-d3-mercapto)propionate
- 3-(Methyl-d3-thio)propanoic Acid Ethyl Ester
- A-Methylthiopropionate-d3
- Ethyl
- ethyl 3-([D3]methylsulfanyl)propionate
- NSC 165650-d3
- YSNWHRKJEKWJNY-BMSJAHLVSA-N
- Ethyl β-Methylthiopropionate-d3
- Propanoic acid, 3-(methyl-d3-thio)-, ethyl ester
- DTXSID50661963
- Ethyl 3-[(~2~H_3_)methylsulfanyl]propanoate
- AKOS030243156
- ethyl 3-(trideuteriomethylsulfanyl)propanoate
- J-000592
- DB-319407
- 1020719-41-8
-
- Inchi: 1S/C6H12O2S/c1-3-8-6(7)4-5-9-2/h3-5H2,1-2H3/i2D3
- InChI Key: YSNWHRKJEKWJNY-BMSJAHLVSA-N
- SMILES: S(C([2H])([2H])[2H])CCC(=O)OCC
Computed Properties
- Exact Mass: 151.07500
- Monoisotopic Mass: 151.07463103g/mol
- Isotope Atom Count: 3
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 5
- Complexity: 83.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 51.6Ų
Experimental Properties
- Boiling Point: 87-89°C/15mmHg.
- PSA: 51.60000
- LogP: 1.30260
Ethyl 3-(Methyl-d3-mercapto)propionate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E925102-5mg |
Ethyl 3-(Methyl-d3-mercapto)propionate |
1020719-41-8 | 5mg |
$ 138.00 | 2023-09-07 | ||
| TRC | E925102-50mg |
Ethyl 3-(Methyl-d3-mercapto)propionate |
1020719-41-8 | 50mg |
$ 1074.00 | 2023-09-07 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-218374-5 mg |
Ethyl 3-(Methyl-d3-mercapto)propionate, |
1020719-41-8 | 5mg |
¥2,106.00 | 2023-07-10 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-218374-5mg |
Ethyl 3-(Methyl-d3-mercapto)propionate, |
1020719-41-8 | 5mg |
¥2106.00 | 2023-09-05 |
Ethyl 3-(Methyl-d3-mercapto)propionate Related Literature
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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